Cas no 61469-03-2 (3-thioanisoyl-1,2,2-trimethylcyclopentane-1-carboxylic acid)

• Product name: 3-thioanisoyl-1,2,2-trimethylcyclopentane-1-carboxylic acid
• CAS No: 61469-03-2
• MF: C₁₇H₂₂O₃S
• MW: 306.419784069061
• CID: 954546
• PubChem ID: 3017262

3-thioanisoyl-1,2,2-trimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-thioanisoyl-1,2,2-trimethylcyclopentane-1-carboxylic acid
• p-3-Thioanisoyl-1,2,2-trimethylcyclopentane-1-carboxylic acid
• 1,2,2-trimethyl-3-(4-methylsulfanylbenzoyl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1,2,2-trimethyl-3-(4-(methylthio)benzoyl)-
• 61469-03-2
• 3-Ttcca
• 1,2,2-Trimethyl-3-(4-(methylthio)benzoyl)cyclopentanecarboxylic acid

• Inchi： InChI=1S/C17H22O3S/c1-16(2)13(9-10-17(16,3)15(19)20)14(18)11-5-7-12(21-4)8-6-11/h5-8,13H,9-10H2,1-4H3,(H,19,20)
• InChI Key： XWTSRBQUGSDXQQ-UHFFFAOYSA-N
• SMILES： CC1(C(CCC1(C)C(=O)O)C(=O)C2=CC=C(C=C2)SC)C

Computed Properties

• Exact Mass: 306.12906
• Monoisotopic Mass: 306.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 54.37